Cas no 1795450-85-9 (1-[7-(Furan-2-yl)-1,4-thiazepan-4-yl]-3,3-diphenylpropan-1-one)

• Product Name: 1-[7-(Furan-2-yl)-1,4-thiazepan-4-yl]-3,3-diphenylpropan-1-one
• CAS No: 1795450-85-9
• MF: C₂₄H₂₅NO₂S
• MW: 391.525805234909
• CID: 5369856
• PubChem ID: 76151873
• Update Time: 2025-06-13

1-[7-(Furan-2-yl)-1,4-thiazepan-4-yl]-3,3-diphenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1795450-85-9
• 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3,3-diphenylpropan-1-one
• 1-(7-(furan-2-yl)-1,4-thiazepan-4-yl)-3,3-diphenylpropan-1-one
• AKOS024572676
• F6481-3637
• 1-[7-(Furan-2-yl)-1,4-thiazepan-4-yl]-3,3-diphenylpropan-1-one

• Inchi： 1S/C24H25NO2S/c26-24(25-14-13-23(28-17-15-25)22-12-7-16-27-22)18-21(19-8-3-1-4-9-19)20-10-5-2-6-11-20/h1-12,16,21,23H,13-15,17-18H2
• InChI Key： HZVDPMBHZNBKEP-UHFFFAOYSA-N
• SMILES： S1CCN(C(CC(C2C=CC=CC=2)C2C=CC=CC=2)=O)CCC1C1=CC=CO1

Computed Properties

• Exact Mass: 391.16060021g/mol
• Monoisotopic Mass: 391.16060021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.8Ų

Additional information on 1-[7-(Furan-2-yl)-1,4-thiazepan-4-yl]-3,3-diphenylpropan-1-one

Research Brief on 1-[7-(Furan-2-yl)-1,4-thiazepan-4-yl]-3,3-diphenylpropan-1-one (CAS: 1795450-85-9)

The compound 1-[7-(Furan-2-yl)-1,4-thiazepan-4-yl]-3,3-diphenylpropan-1-one (CAS: 1795450-85-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold in the design of novel bioactive molecules. Its structure, featuring a 1,4-thiazepane core fused with a furan ring and a diphenylpropanone moiety, offers multiple sites for chemical modification, enabling the exploration of diverse pharmacological activities. Researchers have employed advanced synthetic strategies, including multi-step organic reactions and catalytic methods, to optimize the yield and purity of this compound.

Pharmacological evaluations of 1-[7-(Furan-2-yl)-1,4-thiazepan-4-yl]-3,3-diphenylpropan-1-one have revealed promising activity in modulating specific biological targets. Preliminary in vitro studies indicate its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting applications in the treatment of chronic inflammatory diseases. Additionally, molecular docking simulations have demonstrated its high affinity for certain receptor sites, further supporting its therapeutic potential.

In the context of drug development, this compound has been investigated for its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Recent data suggest favorable bioavailability and metabolic stability, making it a viable candidate for further preclinical studies. However, challenges such as solubility and toxicity profiles require additional optimization to enhance its drug-like properties.

Emerging research also explores the compound's utility in targeted drug delivery systems. Its structural flexibility allows for conjugation with nanoparticles or other carriers, enabling precise delivery to diseased tissues. This approach holds promise for improving therapeutic efficacy while minimizing off-target effects.

In conclusion, 1-[7-(Furan-2-yl)-1,4-thiazepan-4-yl]-3,3-diphenylpropan-1-one represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted pharmacological profile and adaptability in drug design underscore its potential as a lead compound for future therapeutics. Continued investigation into its mechanisms of action and optimization of its chemical properties will be critical to unlocking its full therapeutic value.